Cas no 179057-34-2 (4-(1H-Pyrazol-1-ylmethyl)benzonitrile)
179057-34-2 structure
Product Name:4-(1H-Pyrazol-1-ylmethyl)benzonitrile
CAS No:179057-34-2
MF:C11H9N3
MW:183.209261655807
MDL:MFCD07687291
CID:133608
PubChem ID:8834695
Update Time:2025-04-19
4-(1H-Pyrazol-1-ylmethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-(1H-pyrazol-1-ylmethyl)-
- 4-(1H-Pyrazol-1-ylmethyl)benzonitrile
- 4-(pyrazol-1-ylmethyl)benzonitrile
- 4-(1-Pyrazolylmethyl)benzonitrile
- EN300-27363
- 4-[(1-Pyrazolyl)methyl]benzonitrile
- A12163
- DTXSID70429244
- 4-((1H-pyrazol-1-yl)methyl)benzonitrile
- SCHEMBL771837
- HMS1783D21
- TS-02552
- CS-0448629
- 4-[(1H-Pyrazol-1-yl)methyl]benzonitrile
- AKOS000198440
- FPZADNOIMZEBTC-UHFFFAOYSA-N
- Z126932682
- FT-0739648
- Benzonitrile, 4-(1H-pyrazol-1-ylmethyl)-
- JOY
- 179057-34-2
- MFCD07687291
- SY167922
- 4-(1H-Pyrazol-1-ylmethyl)benzonitrile 97%
- DB-065259
- ALBB-030597
-
- MDL: MFCD07687291
- Inchi: 1S/C11H9N3/c12-8-10-2-4-11(5-3-10)9-14-7-1-6-13-14/h1-7H,9H2
- InChI Key: FPZADNOIMZEBTC-UHFFFAOYSA-N
- SMILES: N1(C=CC=N1)CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 183.08000
- Monoisotopic Mass: 183.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.111
- Melting Point: 80 °C
- Boiling Point: 374.608°C at 760 mmHg
- Flash Point: 180.357°C
- Refractive Index: 1.609
- PSA: 41.61000
- LogP: 1.80308
4-(1H-Pyrazol-1-ylmethyl)benzonitrile Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
4-(1H-Pyrazol-1-ylmethyl)benzonitrile Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-Pyrazol-1-ylmethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511558-5g |
4-((1H-Pyrazol-1-yl)methyl)benzonitrile |
179057-34-2 | 98% | 5g |
$286 | 2022-06-12 | |
| abcr | AB225156-1 g |
4-(1H-Pyrazol-1-ylmethyl)benzonitrile; 97% |
179057-34-2 | 1g |
€144.00 | 2023-04-27 | ||
| abcr | AB225156-5 g |
4-(1H-Pyrazol-1-ylmethyl)benzonitrile; 97% |
179057-34-2 | 5g |
€450.00 | 2023-04-27 | ||
| abcr | AB225156-10 g |
4-(1H-Pyrazol-1-ylmethyl)benzonitrile; 97% |
179057-34-2 | 10g |
€756.00 | 2023-04-27 | ||
| TRC | P847078-10mg |
4-(1H-Pyrazol-1-ylmethyl)benzonitrile |
179057-34-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P847078-50mg |
4-(1H-Pyrazol-1-ylmethyl)benzonitrile |
179057-34-2 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P847078-100mg |
4-(1H-Pyrazol-1-ylmethyl)benzonitrile |
179057-34-2 | 100mg |
$ 95.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1193286-5g |
4-[(1-Pyrazolyl)methyl]benzonitrile |
179057-34-2 | 95% | 5g |
$345 | 2023-08-31 | |
| Enamine | EN300-27363-0.05g |
4-[(1H-pyrazol-1-yl)methyl]benzonitrile |
179057-34-2 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-27363-0.1g |
4-[(1H-pyrazol-1-yl)methyl]benzonitrile |
179057-34-2 | 95.0% | 0.1g |
$19.0 | 2025-02-20 |
4-(1H-Pyrazol-1-ylmethyl)benzonitrile Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
179057-34-2 (4-(1H-Pyrazol-1-ylmethyl)benzonitrile) Related Products
- 149777-05-9(4-(1H-Indazol-1-ylmethyl)Benzonitrile)
- 10199-67-4(N-Benzylpyrazole)
- 121358-86-9(1-Benzyl-1H-pyrazole-4-carbonitrile)
- 1427475-28-2(1-Benzylpyrazole-3-carbonitrile)
- 878466-22-9({2-(1H-pyrazol-1-yl)methylphenyl}methanamine)
- 892502-08-8(N-Methyl-4-(1H-pyrazol-1-ylmethyl)benzylamine)
- 892502-10-2(N-methyl-3-(1H-pyrazol-1-ylmethyl)benzylamine)
- 904696-62-4(1-4-(Aminomethyl)benzyl-1H-pyrazole Hydrochloride)
- 562803-76-3({3-(1H-Pyrazol-1-yl)methylphenyl}methylamine)
- 1125409-65-5(1-Benzyl-1H-indazole-5-carbonitrile)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk